4,6-Dichloro-n-methylpyrimidin-2-amine

Specification

• CAS No.: 10397-15-6
• Molecular Formula: C5H5Cl2N3
• Molecular Weight: 178.02 g/mol
• IUPAC Name: 4,6-dichloro-N-methylpyrimidin-2-amine
• Standard InChI: InChI=1S/C5H5Cl2N3/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H,8,9,10)
• Standard InChI Key: UBGCYDBGKBKRCT-UHFFFAOYSA-N
• SMILES: CNC1=NC(=CC(=N1)Cl)Cl
• Canonical SMILES: CNC1=NC(=CC(=N1)Cl)Cl

Introduction

4,6-Dichloro-N-methylpyrimidin-2-amine is a chlorinated pyrimidine derivative with the molecular formula C₅H₅Cl₂N₃. The compound is identified by the CAS Registry Number 10397-15-6, which serves as its unique identifier in chemical databases and literature. Additionally, it is associated with MDL Number MFCD02091109, providing another reference point for database searches. The structure consists of a pyrimidine ring (a six-membered heterocyclic aromatic ring containing two nitrogen atoms) with chlorine substituents at positions 4 and 6, and a methylamino group (-NHCH₃) at position 2. This structural arrangement contributes to the compound's reactivity profile, particularly its susceptibility to nucleophilic substitution reactions at the positions bearing the chlorine atoms.

The compound's systematic IUPAC name is 4,6-Dichloro-N-methylpyrimidin-2-amine, though it may also be encountered with slight variations in nomenclature such as 4,6-dichloro-N-methyl-pyrimidine-2-amine in certain contexts. The presence of the two chlorine atoms and the methylamino group creates a specific electronic distribution that influences the compound's chemical behavior and potential applications in synthetic chemistry. The exact mass of the compound is 176.98600, which corresponds to its calculated molecular weight of approximately 178.02 g/mol.

Table 1: Chemical Identity Information

Property	Value
Common Name	4,6-Dichloro-N-methylpyrimidin-2-amine
CAS Number	10397-15-6
MDL Number	MFCD02091109
Molecular Formula	C₅H₅Cl₂N₃
Molecular Weight	178.02 g/mol
Exact Mass	176.98600
Synonym	4,6-dichloro-N-methyl-pyrimidine-2-amine

Property	Value
Density	1.492 g/cm³
Boiling Point	295.7°C at 760 mmHg
Flash Point	132.7°C
LogP	1.89810
PSA	37.81000
Vapor Pressure	0.0015 mmHg at 25°C
Index of Refraction	1.619
HS Code	2933599090

Category	Details
GHS Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation) H319 (Causes serious eye irritation) H335 (May cause respiratory irritation)
Key Precautionary Statements	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338
Storage Recommendations	Store in a cool, dry place (long-term) Keep in a well-ventilated place (P403+P233)
Transportation	Not classified as hazardous material for DOT/IATA transport
Minimum Purity Specification	95%

Publication	Reference Details
Nucleosides and Nucleotides	vol. 13, #8, p. 1769-1777
Patent Literature	WO2010/059658 A1, Pages 189-190
Journal of the Chemical Society	p. 2151 and p. 1532
Journal of the Indian Chemical Society	vol. 72, #6, p. 413-416
Journal für Praktische Chemie (Leipzig)	vol. <2> 115, p. 293